Cas no 90914-81-1 (N-Acetyl 4-Bromo-3-methylaniline)

N-Acetyl 4-Bromo-3-methylaniline is a brominated aromatic compound featuring an acetylated amine group at the para position relative to a methyl substituent. This intermediate is valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The acetyl group enhances stability, while the bromine atom offers a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its potential reactivity.
N-Acetyl 4-Bromo-3-methylaniline structure
90914-81-1 structure
Product Name:N-Acetyl 4-Bromo-3-methylaniline
CAS No:90914-81-1
MF:C9H10BrNO
MW:228.08580160141
MDL:MFCD00040822
CID:91027
PubChem ID:87560117
Update Time:2025-05-24

N-Acetyl 4-Bromo-3-methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(4-Bromo-3-methylphenyl)acetamide
    • 4'-Bromo-3'-methylacetanilide
    • 4-Bromo-3-Methylacetanilide
    • N-Acetyl-4-bromo-m-toluidine
    • m-Acetotoluidide,4'-bromo- (6CI,7CI)
    • 3-Methyl-4-bromo-N-acetylaniline
    • 4'-Bromo-m-acetotoluidide
    • 3-methyl-4-bromoacetanilide
    • N-Acetyl 4-Bromo-3-methylaniline
    • BYZHUFNLXFFINU-UHFFFAOYSA-N
    • N-(4-Bromo-3-methylphenyl)-acetamide
    • N-[4-Bromo-3-methylphenyl]-acetamide
    • Maybridge1_005107
    • KSC668M0R
    • 3'-Methyl-4'-bromoacetoanilide
    • HMS556A03
    • WT130
    • EBD213836
    • m-Acetotoluidide, 4′-bromo- (6CI, 7CI)
    • N-(4-Bromo-3-methylphenyl)acetamide (ACI)
    • 4′-Bromo-3′-methylacetanilide
    • NS00016296
    • N-(4-Bromo-3-methylphenyl)acetamide, AldrichCPR
    • SCHEMBL527724
    • CS-0204465
    • AKOS000180723
    • Acetamide,N-(4-bromo-3-methylphenyl)-
    • MFCD00040822
    • AO-548/40933962
    • 4'-Bromo-3'-methylacetanilide98%
    • DB-020945
    • J-523040
    • AS-62252
    • DTXSID10879441
    • Z30826447
    • B3142
    • D88986
    • CHEMBL4988988
    • 90914-81-1
    • MDL: MFCD00040822
    • Inchi: 1S/C9H10BrNO/c1-6-5-8(11-7(2)12)3-4-9(6)10/h3-5H,1-2H3,(H,11,12)
    • InChI Key: BYZHUFNLXFFINU-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=C(C)C(Br)=CC=1

Computed Properties

  • Exact Mass: 226.99500
  • Monoisotopic Mass: 226.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: powder
  • Density: 1.471
  • Melting Point: 101.0 to 105.0 deg-C
  • Boiling Point: 351 ºC
  • Flash Point: 166 ºC
  • Refractive Index: 1.6
  • PSA: 29.10000
  • LogP: 2.78890
  • Solubility: Not determined

N-Acetyl 4-Bromo-3-methylaniline Security Information

  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S22; S24/25
  • RTECS:MJ3240000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

N-Acetyl 4-Bromo-3-methylaniline Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl 4-Bromo-3-methylaniline Pricemore >>

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abcr
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4'-Bromo-3'-methylacetanilide, 98%; .
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5 g
€46.20 2023-07-20

N-Acetyl 4-Bromo-3-methylaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: 2,4,6-Trimethylaniline Solvents: Dichloromethane ;  2 h, -40 °C
Reference
Selective Halogenation Using an Aniline Catalyst
Samanta, Ramesh C.; Yamamoto, Hisashi, Chemistry - A European Journal, 2015, 21(34), 11976-11979

Production Method 2

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
5,8-Dichloro-2-naphthoic acid and 5, 8-dichloro-2-naphthylamine
Goldstein, Henri; Viaud, Pierre, Helvetica Chimica Acta, 1944, 27, 883-8

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium bromide ,  N-Fluorobenzenesulfonimide Catalysts: Copper(II) triflate Solvents: Acetonitrile ;  12 h, 60 °C; 60 °C → rt
1.2 Reagents: Water ;  rt
Reference
Copper-Catalyzed Regioselective Halogenation of Anilides with N-Fluorobenzenesulfonimide
Jin, Lianwen; Zeng, Xiaoli; Li, Siyang; Qiu, Guofu; Liu, Peng, European Journal of Organic Chemistry, 2022, 2022(24),

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Non-peptide furanyl GnRH agents, pharmaceutical compositions and methods for their use, and processes for preparing them and their intermediates
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Benzenemethanaminium, N,N,N-trimethyl-, bromochlorobromate(1-) (1:1) Solvents: Methanol ,  Dichloromethane
Reference
Halogenation using quaternary ammonium polyhalides. XI. Bromination of acetanilides by use of tetraalkylammonium polyhalides
Kajigaeshi, Shoji; Kakinami, Takaaki; Yamasaki, Hiromichi; Fujisaki, Shizuo; Okamoto, Tsuyoshi, Bulletin of the Chemical Society of Japan, 1988, 61(7), 2681-3

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium bromide ,  N-Fluorobenzenesulfonimide Solvents: Acetonitrile ;  25 °C; 12 h, 25 °C
Reference
Room-Temperature C-H Bromination and Iodination with Sodium Bromide and Sodium Iodide Using N-Fluorobenzenesulfonimide as an Oxidant
Shi, Cuiying; Miao, Qi; Ma, Lifang; Lu, Tao; Yang, Dong; et al, ChemistrySelect, 2019, 4(20), 6043-6047

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; overnight, rt
Reference
Synthesis and characterization of the first inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD)
Castellani, Beatrice; Diamanti, Eleonora; Pizzirani, Daniela; Tardia, Piero; Maccesi, Martina; et al, Chemical Communications (Cambridge, 2017, 53(95), 12814-12817

Production Method 8

Reaction Conditions
1.1 Reagents: Eosin ,  Selectfluor Solvents: Acetonitrile ;  1 h, 25 °C
Reference
Combining Eosin Y with Selectfluor: A Regioselective Brominating System for Para-Bromination of Aniline Derivatives
Huang, Binbin; Zhao, Yating; Yang, Chao; Gao, Yuan ; Xia, Wujiong, Organic Letters, 2017, 19(14), 3799-3802

Production Method 9

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Methanaminium, N-[1-[(Z)-[[3,5-bis(trifluoromethyl)phenyl]imino]mercaptomethyl]-… Solvents: Dichloromethane ;  36 h, 25 °C
1.2 Reagents: Sodium sulfite Solvents: Water
Reference
Zwitterionic-Salt-Catalyzed Site-Selective Monobromination of Arenes
Xiong, Xiaodong ; Tan, Fei; Yeung, Ying-Yeung, Organic Letters, 2017, 19(16), 4243-4246

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium bromide Catalysts: Ceric ammonium nitrate Solvents: Polyethylene glycol ;  50 °C; 10 min, 50 °C
Reference
An economical and ecofriendly regioselective bromination of acetanilides using potassium bromide and ceric ammonium nitrate in polyethylene glycol
Gupta, Ritu; Lata, Heterocyclic Letters, 2012, 2(3), 297-300

Production Method 11

Reaction Conditions
1.1 Reagents: Cupric acetate ,  Oxygen ,  Copper bromide (CuBr2) Catalysts: Palladium diacetate ;  1 h, 120 °C
Reference
Solvent-free aromatic C-H functionalization/halogenation reactions
Bedford, Robin B.; Engelhart, Jens U.; Haddow, Mairi F.; Mitchell, Charlotte J.; Webster, Ruth L., Dalton Transactions, 2010, 39(43), 10464-10472

Production Method 12

Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Potassium bromide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetic acid
Reference
Catalysts for the oxidative bromination of aromatic amines and their N-acetyl derivatives
Hanson, James R.; Opakunle, Alexander; Petit, Philippe, Journal of Chemical Research, 1995, (11),

Production Method 13

Reaction Conditions
1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene ,  Sodium bromide Solvents: Ethanol ;  10 min, 25 °C
Reference
A para-C-H Functionalization of Aniline Derivatives via In situ Generated Bulky Hypervalent Iodinium Reagents
Tian, Chao; Yao, Xu; Ji, Weizhe; Wang, Qian; An, Guanghui ; et al, European Journal of Organic Chemistry, 2018, 2018(43), 5972-5979

Production Method 14

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium peroxoborate ,  Sulfuric acid ,  Potassium bromide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetic acid ,  Water
Reference
Oxidative bromination of aromatic amides using sodium perborate as oxidant
Hanson, James R.; Harpel, Simone; Medina, Inmaculada C. Rodriguez; Rose, Dorian, Journal of Chemical Research, 1997, (11), 432-433

N-Acetyl 4-Bromo-3-methylaniline Raw materials

N-Acetyl 4-Bromo-3-methylaniline Preparation Products

Additional information on N-Acetyl 4-Bromo-3-methylaniline

Professional Introduction to N-Acetyl 4-Bromo-3-methylaniline (CAS No. 90914-81-1)

N-Acetyl 4-Bromo-3-methylaniline, with the chemical identifier CAS No. 90914-81-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its N-acetyl and 4-bromo-3-methylaniline structural motifs, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and drug candidates.

The structural framework of N-Acetyl 4-Bromo-3-methylaniline incorporates a bromine substituent at the para position relative to the methylaniline core, which is further modified by an acetyl group at the amino position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations that are pivotal in drug discovery processes.

In recent years, N-Acetyl 4-Bromo-3-methylaniline has been explored as a key precursor in the development of novel therapeutic agents. Its versatility in serving as a building block for more complex structures has been particularly noted in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in constructing molecules that interact with enzymes involved in cancer metabolism and inflammation, areas where significant pharmacological interest lies.

One of the most compelling aspects of N-Acetyl 4-Bromo-3-methylaniline is its role in the synthesis of substituted anilines, which are known for their broad spectrum of biological activities. The acetylated amine functionality not only improves solubility and metabolic stability but also allows for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions. These transformations are essential for generating libraries of compounds that can be screened for pharmacological efficacy.

Recent advancements in computational chemistry have further highlighted the importance of N-Acetyl 4-Bromo-3-methylaniline in drug design. Molecular modeling studies have revealed that this compound can be engineered to exhibit high binding affinity to specific protein targets, making it an attractive scaffold for developing targeted therapies. The bromine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups while maintaining structural integrity.

The pharmaceutical industry has shown particular interest in leveraging N-Acetyl 4-Bromo-3-methylaniline for its potential in creating next-generation antibiotics and antiviral agents. The ability to modify its core structure allows researchers to fine-tune its pharmacokinetic properties, ensuring better absorption, distribution, metabolism, and excretion profiles. This adaptability is crucial for addressing emerging challenges in antimicrobial resistance and viral infections.

In addition to its therapeutic applications, N-Acetyl 4-Bromo-3-methylaniline has found utility in materials science and agrochemical research. Its unique chemical properties make it a suitable candidate for developing advanced polymers and specialty chemicals that exhibit enhanced performance characteristics. The compound's reactivity also lends itself to creating novel agrochemicals that are more effective and environmentally friendly.

The synthesis of N-Acetyl 4-Bromo-3-methylaniline typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination of aniline derivatives followed by acetylation under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are critical for ensuring that the compound remains accessible for both academic research and industrial applications.

As research continues to evolve, the applications of N-Acetyl 4-Bromo-3-methylaniline are expected to expand further. Emerging fields such as precision medicine and personalized therapeutics may benefit significantly from its role as a versatile building block. By integrating this compound into innovative drug discovery strategies, scientists aim to address unmet medical needs and improve patient outcomes across various disease states.

In conclusion, N-Acetyl 4-Bromo-3-methylaniline (CAS No. 90914-81-1) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop novel therapeutics and advanced materials. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine and chemistry.

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